Cas no 2228326-91-6 ((3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide)
(3-tert-Butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide is a sulfonamide-functionalized pyrazole derivative with potential applications in medicinal chemistry and agrochemical research. Its key structural features include a tert-butyl group at the 3-position and a methylsulfonamide moiety at the 5-position, which may enhance steric and electronic properties for targeted interactions. The compound’s stability and moderate polarity make it suitable for use as an intermediate in the synthesis of biologically active molecules. Its well-defined molecular structure allows for precise modifications, facilitating structure-activity relationship studies. The sulfonamide group offers potential for hydrogen bonding, improving binding affinity in drug design. This compound is typically handled under standard laboratory conditions, ensuring compatibility with common organic synthesis protocols.
2228326-91-6 structure
Product Name:(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide
CAS No:2228326-91-6
MF:C9H17N3O2S
MW:231.315180540085
CID:6027706
PubChem ID:165734046
Update Time:2025-06-07
(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- (3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide
- 2228326-91-6
- EN300-1987494
-
- Inchi： 1S/C9H17N3O2S/c1-9(2,3)8-5-7(12(4)11-8)6-15(10,13)14/h5H,6H2,1-4H3,(H2,10,13,14)
- InChI Key： ULERQCZQQZGQGA-UHFFFAOYSA-N
- SMILES： S(CC1=CC(C(C)(C)C)=NN1C)(N)(=O)=O
Computed Properties
- Exact Mass: 231.10414797g/mol
- Monoisotopic Mass: 231.10414797g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 86.4Ų
(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1987494-0.05g |
(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide |
2228326-91-6 | 0.05g |
$888.0 | 2023-09-16 | ||
| Enamine | EN300-1987494-0.1g |
(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide |
2228326-91-6 | 0.1g |
$930.0 | 2023-09-16 | ||
| Enamine | EN300-1987494-0.25g |
(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide |
2228326-91-6 | 0.25g |
$972.0 | 2023-09-16 | ||
| Enamine | EN300-1987494-0.5g |
(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide |
2228326-91-6 | 0.5g |
$1014.0 | 2023-09-16 | ||
| Enamine | EN300-1987494-1.0g |
(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide |
2228326-91-6 | 1g |
$1343.0 | 2023-05-31 | ||
| Enamine | EN300-1987494-2.5g |
(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide |
2228326-91-6 | 2.5g |
$2071.0 | 2023-09-16 | ||
| Enamine | EN300-1987494-5.0g |
(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide |
2228326-91-6 | 5g |
$3894.0 | 2023-05-31 | ||
| Enamine | EN300-1987494-10.0g |
(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide |
2228326-91-6 | 10g |
$5774.0 | 2023-05-31 | ||
| Enamine | EN300-1987494-1g |
(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide |
2228326-91-6 | 1g |
$1057.0 | 2023-09-16 | ||
| Enamine | EN300-1987494-5g |
(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide |
2228326-91-6 | 5g |
$3065.0 | 2023-09-16 |
(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonamide Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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